Disperse Red 191
Description
Disperse Red 191 is a synthetic dye with the molecular formula C22H17NO5 and a molecular weight of 375.37 . It is known for its brilliant red-blue light .
Synthesis Analysis
Disperse Red 191 is synthesized through the halogenation of 1-Aminoanthracene-9,10-dione, followed by hydrolysis and condensation with 2-Methoxyethanol . An improved synthesis technique involves using Disperse Red 60 and hexanediol monobenzyl ether of hydroquinone as raw materials, potassium carbonate or potassium hydroxide as an acid-binding agent, and an emulsifier of the OP series as a catalyst .Molecular Structure Analysis
The molecular structure of Disperse Red 191 is based on the formula C22H17NO5 . The dye molecule interacts with polymer surfaces through Van der Waals and dipole forces .Chemical Reactions Analysis
The chemical reactions involving Disperse Red 191 are primarily related to its adsorption and degradation. For instance, it has been found that Disperse Red 191 can be effectively adsorbed onto organo-metal oxide nanocomposites . The dye can also be degraded into smaller, less toxic compounds .Physical And Chemical Properties Analysis
Disperse Red 191 is partially soluble in water and is non-ionic in nature . It exhibits better diffusion at boiling to higher temperatures .Mechanism of Action
Future Directions
properties
CAS RN |
103657-51-8 |
|---|---|
Molecular Formula |
C22H17NO5 |
Molecular Weight |
375.38 |
Origin of Product |
United States |
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